4-(1,3-benzodioxol-5-yl)-1-tert-butyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one

• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-1-tert-butyl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C17H19N3O3/c1-17(2,3)20-16-12(8-18-20)11(7-15(21)19-16)10-4-5-13-14(6-10)23-9-22-13/h4-6,8,11H,7,9H2,1-3H3,(H,19,21)
• InChI Key: RQEUAMIWHXAZEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C2=C(C=N1)C(CC(=O)N2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H19N3O3
• Molecular Weight: 313.35 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 1-benzo [1,3]dioxol-5-yl-indoles bearing 3- N -fused heteroaryl moieties have been synthesized via a Pd - catalyzed C-N cross - coupling. Another study reported the synthesis of pyrazolo [3,4- b ]pyridine derivatives via similar methods.

Molecular Structure Analysis

While the exact molecular structure of the compound was not found, similar compounds have been analyzed. For example, the structure of 1-(1,3-Benzodioxol-5-yl)-2-butanone has been made available as a 2D Mol file.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, 1-(1,3-Benzodioxol-5-yl)-2-butanone has a density of 1.2±0.1 g/cm3, a boiling point of 291.2±9.0 °C at 760 mmHg, and a molar refractivity of 51.3±0.3 cm3.

Scientific Research Applications

Antioxidant Activity

The benzodioxole moiety is known for its presence in compounds with significant antioxidant properties. The synthesis of derivatives of 4-(1,3-benzodioxol-5-yl) compounds has been explored for their potential antioxidant activity. .

Anticancer Potential

Compounds with the 1,3-benzodioxol-5-yl group have been designed and synthesized for their anticancer evaluation. They have shown activity against various cancer cell lines, including prostate, pancreatic, and acute lymphoblastic leukemia cells. .

Safety and Hazards

The safety data sheet for a similar compound, Piperine, indicates that it is harmful if swallowed. It is recommended to wash face, hands, and any exposed skin thoroughly after handling and to avoid ingestion and inhalation.

Future Directions

While specific future directions for this compound were not found, research into similar compounds suggests potential avenues for further study. For instance, the anticancer activity of 1-benzo [1,3]dioxol-5-yl-indoles suggests that these compounds may serve as a template for further optimization to afford more active analogs.

Mechanism of Action

Target of Action

The primary target of this compound is the Heat shock protein HSP 90-alpha . This protein is a molecular chaperone that promotes the maturation, structural maintenance, and proper regulation of specific target proteins involved in cell cycle control and signal transduction .

Mode of Action

It is known to interact with its target, the heat shock protein hsp 90-alpha, leading to changes in the protein’s function . The specifics of these interactions and the resulting changes are still under investigation.

Biochemical Pathways

Given the role of HSP 90-alpha, it is likely that the compound affects pathways related to cell cycle control and signal transduction . The downstream effects of these pathway alterations would depend on the specific cellular context.

Pharmacokinetics

Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .

Result of Action

Given its target, it is likely that the compound affects processes related to cell cycle control and signal transduction

Action Environment

Factors such as pH, temperature, and the presence of other molecules could potentially affect the compound’s action .